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Compound of Interest

Compound Name: kb-NB77-78

Cat. No.: B1192998 Get Quote

Extensive research has yielded no evidence to support the application of the chemical

compound kb-NB77-78 in cellular imaging studies. Publicly available scientific literature and

databases do not contain information on its use as a fluorescent probe, dye, or any other type

of imaging agent. Therefore, detailed application notes and experimental protocols for its use in

this context cannot be provided.

Chemical Identity of kb-NB77-78
kb-NB77-78 is identified as an analog of the compound CID797718. It is also described as a

by-product in the synthesis of CID755673, which is an inhibitor of Protein Kinase D (PKD). It is

crucial to note that while its parent compound is biologically active, kb-NB77-78 is reported to

show no inhibitory activity towards PKD.

Property Value

CAS Number 1350622-33-1

Molecular Formula C18H25NO3Si

Molecular Weight 331.48 g/mol

Relationship to other compounds
Analog of CID797718; By-product of CID755673

synthesis

Reported Biological Activity No Protein Kinase D (PKD) inhibitory activity
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Signaling Pathway Context: The Parent Compound
While kb-NB77-78 itself is not implicated in cellular imaging or signaling studies, its parent

compound, CID755673, is a known inhibitor of the Protein Kinase D (PKD) signaling pathway.

PKD is a family of serine/threonine kinases that play a role in various cellular processes,

including cell proliferation, migration, and immune responses. Inhibitors of this pathway are

utilized by researchers to investigate these fundamental cellular functions.

Below is a generalized representation of a signaling pathway that could be investigated using a

PKD inhibitor like the parent compound of kb-NB77-78. This diagram is for illustrative purposes

to provide context on the type of research area related to kb-NB77-78's chemical family, and

does not represent any function of kb-NB77-78 itself.
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A simplified diagram of a signal transduction pathway involving Protein Kinase D (PKD).

Experimental Protocols: Not Applicable
Due to the absence of any documented use of kb-NB77-78 in cellular imaging, no

experimental protocols can be provided. This includes, but is not limited to, information

regarding:

Fluorophore excitation and emission spectra

Optimal concentrations for cell staining

Cell preparation and fixation methods

Imaging buffer and mounting media compatibility

Microscopy setup and acquisition parameters

Potential for phototoxicity or photobleaching

In summary, the compound kb-NB77-78 is not a tool for cellular imaging based on current

scientific knowledge. Researchers and drug development professionals seeking to visualize

cellular structures or processes should consider established fluorescent probes and imaging

reagents.

To cite this document: BenchChem. [Application of kb-NB77-78 in Cellular Imaging:
Information Not Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192998#application-of-kb-nb77-78-in-cellular-
imaging-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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